Cas no 1203797-93-6 (methyl 3-(azetidin-3-yl)benzoate)

• Product Name: methyl 3-(azetidin-3-yl)benzoate
• CAS No: 1203797-93-6
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 2617127
• PubChem ID: 71433040
• Update Time: 2023-11-20

methyl 3-(azetidin-3-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(azetidin-3-yl)benzoate,hydrochloride
• METHYL 4-(AZETIDIN-3-YL)BENZOATE HCL
• METHYL 4-(AZETIDIN-3-YL)BENZOATE HYDROCHLORIDE
• GS0585
• methyl 3-(azetidin-3-yl)benzoate

• Inchi： 1S/C11H13NO2.ClH/c1-14-11(13)9-4-2-8(3-5-9)10-6-12-7-10;/h2-5,10,12H,6-7H2,1H3;1H
• InChI Key： MUGVJLYWPHZXCX-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1C=CC(=CC=1)C1CNC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines